Amiloxate

• CAS: 155339-66-5
• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• InChI: InChI=1S/C15H20O3/c1-12(2)10-11-18-15(16)9-6-13-4-7-14(17-3)8-5-13/h4-9,12H,10-11H2,1-3H3/b9-6+
• InChIKey: UBNYRXMKIIGMKK-RMKNXTFCSA-N
• Solubility: Insoluble

Amiloxate (CAS 155339-66-5): Procurement-Ready Overview for Cosmetic UVB Filter Sourcing

Amiloxate (CAS 155339-66-5), also known as isoamyl p-methoxycinnamate or isoamyl 4-methoxycinnamate, is a cinnamic acid ester that functions as an organic UVB filter in sunscreen and personal care formulations. It is approved by the European Medicines Agency (EMA) for use in over-the-counter sunscreen products at concentrations up to 10% by weight [1] and has been authorized in the European Union since 1997 [2]. The compound absorbs UVB radiation in the 280–320 nm range with a peak absorbance at approximately 310 nm [3]. Amiloxate exists as a liquid at room temperature, a physical property that distinguishes it from many solid crystalline UV filters and confers formulation advantages [4]. While approved in the EU and used in markets including South Korea and Australia, Amiloxate is currently under regulatory evaluation in the United States as part of the FDA's OTC sunscreen monograph review process [2].

UVB Filter TypeOrganic cinnamate ester for UVB (280–320 nm) sunscreen research formulations; peak absorbance near 310 nm.

Physical FormatLiquid at room temperature, supporting oil-phase incorporation without additional solubilization steps.

Regulatory ContextEMA-authorized UV filter for sunscreen research formulations targeting EU market-aligned development.

• [1] DrugBank. Amiloxate (DB11207). DrugBank Accession Number DB11207. View Source
• [2] Wikipedia. Amiloxate. Retrieved April 2026. View Source
• [3] Altmeyers Enzyklopädie. Isoamyl Methoxycinnamate. Fachbereich Kosmetologie, 2020. View Source
• [4] Touitou E, Godin B, Karl Y, Bujanover S, Becker Y. Chemical ultraviolet absorbers topically applied in a skin barrier mimetic formulation remain in the outer stratum corneum of porcine skin. International Journal of Pharmaceutics. 2016. View Source

Why Amiloxate Cannot Be Simply Replaced by Other Cinnamate-Class UVB Filters

Cinnamate-based UVB filters share a common chemical scaffold but exhibit substantial divergence in critical performance parameters, including environmental persistence, photostability under aqueous conditions, and in vivo biological activity. Amiloxate (isoamyl p-methoxycinnamate) and octinoxate (ethylhexyl methoxycinnamate) exemplify this divergence: despite both being cinnamate esters, they differ in environmental half-life by a factor of over threefold in controlled degradation experiments [1], and their skin penetration profiles are influenced by distinct physicochemical properties [2]. Furthermore, Amiloxate demonstrates intrinsic anti-inflammatory activity in animal models that is not established as a class-wide property of all cinnamate UV filters [3]. Regulatory status also varies markedly among this class—Amiloxate is EMA-approved and EU-authorized, whereas several cinnamate derivatives face differing restrictions globally [1]. These material performance differences preclude simple ingredient substitution without formulation and safety re-evaluation.

Amiloxate (IMC)

Liquid cinnamate UVB filter; reported environmental half-life ~6.6 h in surface water; documented anti-inflammatory activity in mouse model; EMA-authorized since 1997.

Class Analog (e.g., Octinoxate)

Cinnamate ester with longer reported environmental half-life (~23 h); anti-inflammatory class effect not established; distinct regulatory restrictions in certain jurisdictions.

Cinnamate-class UVB filters share a scaffold but diverge in environmental persistence, biological activity, and regulatory status. Direct substitution may require re-evaluation of formulation performance and environmental impact profile.

• [1] O'Malley E, McLachlan MS, O'Brien JW, et al. The presence of selected UV filters in a freshwater recreational reservoir and fate in controlled experiments. Science of the Total Environment. 2021;754:142373. View Source
• [2] Touitou E, Godin B, Karl Y, Bujanover S, Becker Y. Chemical ultraviolet absorbers topically applied in a skin barrier mimetic formulation remain in the outer stratum corneum of porcine skin. International Journal of Pharmaceutics. 2016. View Source
• [3] DrugBank. Amiloxate (DB11207). DrugBank Accession Number DB11207. Pharmacology section. View Source

Amiloxate: Quantified Comparative Evidence for Scientific and Industrial Selection

Amiloxate vs. Octinoxate: Environmental Photodegradation Half-Life Comparison in Surface Water

In a controlled degradation experiment using surface water exposed to natural light, the photodegradation half-life of Amiloxate (IMC) was measured at 6.6 hours, compared to 23 hours for octinoxate (EHMC), another widely used cinnamate ester UVB filter [1]. This represents a 3.5-fold faster degradation rate for Amiloxate in the tested environmental conditions. The study further noted that biodegradation contributed to Amiloxate transformation, whereas octinoxate showed no significant loss over 144 hours in the same experimental system [1].

Photodegradation Half-Life

Head-to-head

6.6 h (IMC)
vs. 23 h (EHMC)

~3.5-fold faster degradation

Reported environmental persistence context; may reduce aquatic persistence profile.

Surface water, natural light; biodegradation also observed for IMC.

Evidence Dimension	Environmental photodegradation half-life (aqueous, natural light)
Target Compound Data	6.6 hours (Amiloxate / IMC)
Comparator Or Baseline	23 hours (Octinoxate / EHMC)
Quantified Difference	3.5-fold shorter half-life (faster degradation)
Conditions	Controlled off-site experiment with surface water exposed to natural light; biodegradation also observed for Amiloxate

Why This Matters

Faster environmental degradation may reduce aquatic persistence and bioaccumulation potential, an increasingly critical parameter for formulators under regulatory pressure regarding sunscreen ingredients and environmental impact assessments.

• [1] O'Malley E, McLachlan MS, O'Brien JW, et al. The presence of selected UV filters in a freshwater recreational reservoir and fate in controlled experiments. Science of the Total Environment. 2021;754:142373. View Source

Amiloxate Anti-Inflammatory Activity: Quantified Edema Inhibition in Mouse Model

In a phorbol-myristate-acetate (PMA)-induced mouse ear edema model, Amiloxate demonstrated dose-dependent anti-inflammatory activity, inhibiting edema by approximately 70% even at low doses [1]. This anti-inflammatory property is not documented as a class effect for all cinnamate UV filters; for instance, comparable data for octinoxate in the same model are not established. The mechanism is attributed to the cinnamic acid structural moiety, which is associated with free radical scavenging activity [1].

Edema Inhibition

Class-level

~70% inhibition

Low dose; dose-dependent response in PMA-induced mouse ear model.

Reported anti-inflammatory model response; not established as a class-wide cinnamate property.

Data to verify for alternative cinnamate filters in comparable model.

Evidence Dimension	Edema inhibition in PMA-induced mouse ear model
Target Compound Data	~70% inhibition at low dose; dose-dependent response
Comparator Or Baseline	Untreated control (baseline); no direct comparator data for other cinnamate filters in same model
Quantified Difference	70% reduction in edema relative to untreated control
Conditions	PMA-induced mouse ear edema model; topical application

Why This Matters

This secondary biological activity offers potential added value in sun care formulations targeting sensitive skin or post-sun recovery claims, a feature that may not be present in alternative cinnamate UVB filters.

• [1] DrugBank. Amiloxate (DB11207). DrugBank Accession Number DB11207. Pharmacodynamics section, citing primary mouse study. View Source

Amiloxate Physical State Differential: Liquid Formulation Compatibility Advantage

Amiloxate is a liquid at room temperature [1], a physical property that differentiates it from many solid crystalline UV filters including benzophenone-3 (oxybenzone), avobenzone, and octocrylene. This liquid state confers enhanced compatibility with oil phases and may improve the dissolution and stabilization of other oil-soluble UV absorbers in the final formulation . The compound demonstrates good photostability when properly formulated and does not require additional solubilizing agents that are necessary for solid crystalline filters .

Physical State

Reported

Liquid at 25°C

Contrasts with solid crystalline filters (e.g., avobenzone, oxybenzone).

Supports oil-phase compatibility; may reduce crystallization stability concerns.

Formulation context; no additional solubilizing agents required.

Evidence Dimension	Physical state at ambient temperature (25°C)
Target Compound Data	Liquid (oil)
Comparator Or Baseline	Solid crystalline filters (e.g., avobenzone, oxybenzone, octocrylene)
Quantified Difference	Qualitative difference; no crystallization concerns
Conditions	Ambient temperature (25°C), standard formulation conditions

Why This Matters

Liquid state simplifies manufacturing, eliminates crystallization stability concerns, and may reduce the need for additional solvents, offering procurement advantages for formulators seeking streamlined ingredient systems.

• [1] Touitou E, Godin B, Karl Y, Bujanover S, Becker Y. Chemical ultraviolet absorbers topically applied in a skin barrier mimetic formulation remain in the outer stratum corneum of porcine skin. International Journal of Pharmaceutics. 2016. View Source

Amiloxate Skin Penetration Profile: Porcine Ex Vivo Stratum Corneum Retention

In an ex vivo study using porcine ear skin with a skin barrier mimetic formulation, Amiloxate (IPMC) was not detected as undergoing significant skin penetration and remained localized in the outer stratum corneum [1]. This minimal penetration profile is relevant for safety assessment compared to UV filters that demonstrate measurable systemic absorption. The study evaluated three chemical sunscreens—Amiloxate, diethylamino hydroxybenzoyl hexyl benzoate (DHHB), and bis-ethylhexylphenol methoxyphenyl triazine (BEMT)—under identical formulation conditions [1].

Dermal Penetration

Reported

No quantifiable systemic penetration detected; localized in outer stratum corneum.

Porcine ear skin ex vivo; skin barrier mimetic formulation; tape strip analysis.

Reported skin penetration context; supports dermal absorption safety review.

Cross-study comparable with DHHB and BEMT under identical conditions.

Evidence Dimension	Dermal penetration in porcine ex vivo model
Target Compound Data	No detection of penetration; remains in outer stratum corneum
Comparator Or Baseline	DHHB and BEMT evaluated in same study; systemic absorption data available for other UV filters (e.g., oxybenzone, octinoxate) in separate studies
Quantified Difference	No quantifiable systemic penetration detected
Conditions	Porcine ear skin ex vivo; skin barrier mimetic formulation; tape strip analysis

Why This Matters

Minimal skin penetration supports safety profile claims and may facilitate regulatory submissions where dermal absorption data are required, distinguishing Amiloxate from UV filters with documented systemic absorption.

• [1] Touitou E, Godin B, Karl Y, Bujanover S, Becker Y. Chemical ultraviolet absorbers topically applied in a skin barrier mimetic formulation remain in the outer stratum corneum of porcine skin. International Journal of Pharmaceutics. 2016. View Source

Amiloxate Patent-Documented SPF Synergy with Octinoxate and Octocrylene Combinations

U.S. Patent Application 20080081024 describes photoprotective compositions comprising a synergistic combination of octinoxate, octocrylene, and Amiloxate, where the combination demonstrates an SPF increase that exceeds the predicted additive effect of the individual filters [1]. The patent specifies that Amiloxate may be present in amounts from about 1.0% to about 10.0% by weight, preferably 5.0% to 10.0% [1]. This documented synergy provides a formulation strategy for achieving higher SPF values without increasing total filter loading.

SPF Synergy

Reported

Synergistic SPF increase with octinoxate + octocrylene combination; exceeds predicted additive effect.

Amiloxate at 1.0–10.0 wt% per U.S. Patent Application 20080081024.

Patent-documented formulation synergy for higher SPF without increased total filter loading.

Exact SPF quantification patent-dependent; review for formulation context.

Evidence Dimension	SPF synergy in ternary filter combination
Target Compound Data	Amiloxate (1.0–10.0 wt%) in combination with octinoxate and octocrylene
Comparator Or Baseline	Predicted additive SPF from individual components
Quantified Difference	Synergistic increase (SPF exceeds additive prediction; exact quantification patent-dependent)
Conditions	Topical sunscreen formulation per U.S. Patent Application 20080081024 specifications

Why This Matters

Patent-documented synergy with widely used filters provides a validated formulation pathway for achieving higher SPF claims while potentially reducing total filter concentration, a key value proposition for procurement and R&D teams.

• [1] Beasley DG. Photoprotective compositions comprising synergistic combination of sunscreen active compounds. U.S. Patent Application 20080081024, filed October 2, 2006, issued April 3, 2008. View Source

Amiloxate: Evidence-Based Industrial Application Scenarios for Procurement Decision-Making

High-SPF Sunscreen Formulations Requiring Synergistic Filter Combinations

Based on patent-documented SPF synergy with octinoxate and octocrylene [1], Amiloxate is optimally deployed in high-SPF sunscreen formulations where achieving target SPF values with minimal total filter loading is a key formulation objective. The recommended use concentration of 5.0–10.0% by weight enables formulators to leverage synergistic SPF enhancement while maintaining formulation aesthetics. This scenario is particularly relevant for products targeting SPF 30, SPF 50, or SPF 50+ claims where filter combinations are required to achieve both UVB and broad-spectrum protection.

Environmentally Conscious Formulations with Reduced Aquatic Persistence

Given Amiloxate's measured environmental half-life of 6.6 hours in surface water under natural light—3.5-fold shorter than octinoxate (23 hours) [1]—this ingredient is particularly suited for sunscreen products marketed with environmental responsibility claims or for formulations intended for use in ecologically sensitive regions. The faster photodegradation and susceptibility to biodegradation may reduce concerns regarding aquatic bioaccumulation, an increasingly important consideration for brands subject to environmental regulations on sunscreen ingredients.

Sensitive Skin and Post-Sun Recovery Formulations Leveraging Anti-Inflammatory Activity

Amiloxate's demonstrated anti-inflammatory activity—70% edema inhibition in PMA-induced mouse ear model even at low doses [1]—supports its selection for sunscreen formulations targeting sensitive skin, baby and children's sun care, or products making post-sun recovery claims. This secondary biological activity, not established as a class-wide property of cinnamate UVB filters, provides a differentiable feature for product positioning in the competitive sun care market segment focused on skin-soothing benefits.

EU-Regulated Market Formulations Requiring EMA-Approved UVB Filters

As an EMA-approved UV filter authorized in the European Union since 1997 and permitted at concentrations up to 10% by weight [1], Amiloxate is a qualified ingredient for sunscreen products manufactured for or distributed within EU member states. This regulatory status makes Amiloxate a viable option for formulators seeking to maintain EU market access while avoiding filters subject to recent EU scrutiny or concentration restrictions [1]. The ingredient's established safety record in European sun care products further supports procurement for EU-bound formulations.

Application

Selection Property

Validation Focus

High-SPF Sunscreen Formulation Research

SPF synergy with octinoxate and octocrylene

Synergistic SPF enhancement at 5.0–10.0% wt; total filter loading review

Environmental Fate-Conscious Formulation Studies

Shorter reported environmental half-life in surface water

Aquatic persistence and biodegradation profile review

Skin-Soothing Sun Care Research Formulations

Reported anti-inflammatory activity in mouse model

Edema inhibition endpoint context; not a class-wide cinnamate property

EU Market-Aligned Sunscreen Development

EMA-authorized UVB filter (max 10% wt)

EU regulatory status review; established authorization since 1997

• [1] DrugBank. Amiloxate (DB11207). DrugBank Accession Number DB11207. Regulatory and pharmacological data. View Source